Cas no 111205-02-8 (6-(1H-Imidazol-1-yl)pyridin-3-ylmethanol)

6-(1H-Imidazol-1-yl)pyridin-3-ylmethanol structure
111205-02-8 structure
Product Name:6-(1H-Imidazol-1-yl)pyridin-3-ylmethanol
CAS No:111205-02-8
MF:C9H9N3O
MW:175.187261343002
MDL:MFCD14606208
CID:2606905
PubChem ID:14207630
Update Time:2025-04-21

6-(1H-Imidazol-1-yl)pyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (6-imidazol-1-ylpyridin-3-yl)methanol
    • DB-185960
    • NOXMQACPPMNESW-UHFFFAOYSA-N
    • SCHEMBL7491837
    • [6-(1H-imidazol-1-yl)pyridin-3-yl]methanol
    • DTXSID10557439
    • 2-1H-imidazol-1-yl-5-hydroxymethylpyridine
    • G71262
    • 2-(1H-Imidazol-1-yl)-5-hydroxymethyl pyridine
    • LEA20502
    • 6-(1H-imidazol-1-yl)-3-pyridinemethanol
    • AKOS010508324
    • EN300-99002
    • (6-(1H-Imidazol-1-yl)pyridin-3-yl)methanol
    • 111205-02-8
    • Z800282632
    • CS-0265507
    • 6-(1H-Imidazol-1-yl)pyridin-3-ylmethanol
    • MDL： MFCD14606208
    • Inchi： 1S/C9H9N3O/c13-6-8-1-2-9(11-5-8)12-4-3-10-7-12/h1-5,7,13H,6H2
    • InChI Key： NOXMQACPPMNESW-UHFFFAOYSA-N
    • SMILES： OCC1=CN=C(C=C1)N1C=NC=C1

Computed Properties

  • Exact Mass: 175.074561919Da
  • Monoisotopic Mass: 175.074561919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 50.9Ų

6-(1H-Imidazol-1-yl)pyridin-3-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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